Cas no 1380487-31-9 (1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one)

1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one structure
1380487-31-9 structure
Product Name:1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one
CAS No:1380487-31-9
MF:C10H13N3O
MW:191.229721784592
CID:2111919
Update Time:2023-08-04

1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-1H-imidazo[4,5-c]pyridin-2(3H)-one
    • 1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one
    • Inchi: 1S/C10H13N3O/c1-10(2,3)13-8-4-5-11-6-7(8)12-9(13)14/h4-6H,1-3H3,(H,12,14)
    • InChI Key: UZOHVZFOBGEWNT-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=NC=CC=2N1C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • XLogP3: 0.7
  • Topological Polar Surface Area: 45.2
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